Cas no 1361843-33-5 (3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol
• CAS No: 1361843-33-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926849
• Update Time: 2025-10-11

3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-3-1-2-8(11(9)15)12-10(14)5-4-7(6-17)16-12/h1-5,17H,6H2
• InChI Key： CNYRQPRWMUAIDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)N=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol

Introduction to 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol (CAS No. 1361843-33-5)

3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361843-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol, particularly the presence of chlorine substituents and a hydroxymethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The compound's molecular structure consists of a pyridine ring substituted at the 3-position with a chlorine atom, at the 2-position with a 2,3-dichlorophenyl group, and at the 6-position with a hydroxymethyl group (-CH₂OH). This arrangement creates a molecule with multiple reactive sites, making it a valuable intermediate in the synthesis of more complex pharmacophores. The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the hydroxymethyl group influence its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring novel derivatives of pyridine-based compounds due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol as a building block for designing molecules with enhanced pharmacological properties. For instance, researchers have investigated its role in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chlorine substituents at the 2- and 3-positions provide opportunities for further functionalization through nucleophilic substitution reactions, allowing chemists to tailor the molecule's properties for specific biological applications. Additionally, the hydroxymethyl group can participate in hydrogen bonding interactions, which is crucial for optimizing binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates. 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol has been subjected to molecular docking studies to evaluate its potential interactions with various protein targets. These simulations suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in signal transduction pathways associated with diseases like diabetes and neurodegeneration.

The synthesis of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions on pre-formed pyridine derivatives followed by functional group transformations to introduce the hydroxymethyl group. Advances in catalytic methods have improved the efficiency of these processes, reducing both reaction times and environmental impact.

In academic research, this compound has been used as a reference standard for developing new synthetic methodologies. Its unique structural features make it an excellent candidate for studying regioselectivity in substitution reactions on heterocyclic aromatic systems. Such studies contribute to a deeper understanding of reaction mechanisms and can inform the design of more efficient synthetic strategies for other complex molecules.

The pharmaceutical industry has also shown interest in 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol due to its potential as an intermediate in drug discovery programs. Companies specializing in small molecule drugs are exploring its utility in generating libraries of compounds for high-throughput screening (HTS). The ability to rapidly synthesize derivatives allows for systematic evaluation of biological activity across multiple targets.

From a regulatory perspective, ensuring the quality and consistency of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol is crucial for both research and commercial applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that batches meet predefined specifications regarding purity, impurities, and stability. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify chemical identity and assess product quality.

The environmental impact of producing and handling this compound is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices include using biocatalysts or renewable feedstocks where possible, as well as implementing closed-loop systems for recycling solvents and byproducts.

Future research directions may explore novel applications of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol beyond traditional pharmaceutical uses. For example, its incorporation into materials science applications could lead to advancements in organic electronics or smart materials due to its aromatic structure and functional groups. Additionally, its potential role in agrochemicals as a precursor for crop protection agents remains an area worth investigating.

In conclusion,3-Chloro-2-(2,3-dichlorophenyl)pyridine-6-methanol (CAS No. 1361843-33-5) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, synthetic chemistry, and materials science. As research continues to uncover new possibilities for this molecule,its significance is expected to grow further within both academic circles and industrial settings.